2-[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-(4-butyl-2-oxochromen-7-yl)oxy-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C23H25NO4/c1-3-5-6-17-13-23(26)28-21-14-19(11-12-20(17)21)27-15-22(25)24-18-9-7-16(4-2)8-10-18/h7-14H,3-6,15H2,1-2H3,(H,24,25)
• InChI Key: QCDLWCQYXJPRTC-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=O)OC2=C1C=CC(=C2)OCC(=O)NC3=CC=C(C=C3)CC
• Molecular Formula: C23H25NO4
• Molecular Weight: 379.4 g/mol

Description

2-[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]-N-(4-ethylphenyl)acetamide, also known as Boc-phenylalanine coumarin, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

2-[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]-N-(4-ethylphenyl)acetamideanine coumarin works by binding to specific receptors or biomolecules, which triggers a response or signal. The mechanism of action varies depending on the application, but the compound's ability to selectively target specific molecules makes it a valuable tool in understanding biological processes.
Biochemical and Physiological Effects:
2-[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]-N-(4-ethylphenyl)acetamideanine coumarin has been shown to have minimal toxicity and low cytotoxicity, making it a safe option for in vitro and in vivo studies. It has also been shown to have good stability and solubility, which are important factors in drug development. The compound's ability to selectively target specific biomolecules also reduces the risk of off-target effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]-N-(4-ethylphenyl)acetamideanine coumarin in lab experiments include its high selectivity, low toxicity, and versatility in applications. However, limitations include the need for specialized equipment and expertise in synthesis and characterization techniques.

Future Directions

There are several future directions for 2-[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]-N-(4-ethylphenyl)acetamideanine coumarin research, including the development of new synthesis methods, the exploration of its potential in drug delivery systems, and the refinement of its applications in bioimaging and sensing. Further studies are also needed to fully understand the compound's mechanism of action and its effects on different biological systems.
In conclusion, 2-[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]-N-(4-ethylphenyl)acetamideanine coumarin is a promising compound with potential applications in various fields. Its unique structure and selective targeting abilities make it a valuable tool in scientific research, and further studies are needed to fully explore its potential.

Scientific Research Applications

2-[(4-butyl-2-oxo-2H-chromen-7-yl)oxy]-N-(4-ethylphenyl)acetamideanine coumarin has been studied for its potential applications in various fields such as drug discovery, bioimaging, and fluorescence sensing. Its unique structure allows for selective targeting of specific biomolecules and cells, making it a promising candidate for drug delivery systems. It has also been used as a fluorescent probe for bioimaging and as a sensor for detecting metal ions and other analytes.